2-(6-chloro-4-(2-fluorophenyl)-1,1-dioxido-2H-benzo[e][1,2,3]thiadiazin-2-yl)-N-(2-cyanophenyl)acetamide

• IUPAC Name: 2-[6-chloro-4-(2-fluorophenyl)-1,1-dioxo-1λ6,2,3-benzothiadiazin-2-yl]-N-(2-cyanophenyl)acetamide
• InChI: InChI=1S/C22H14ClFN4O3S/c23-15-9-10-20-17(11-15)22(16-6-2-3-7-18(16)24)27-28(32(20,30)31)13-21(29)26-19-8-4-1-5-14(19)12-25/h1-11H,13H2,(H,26,29)
• InChI Key: AFLKXAJUUSOSRQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C#N)NC(=O)CN2N=C(C3=C(S2(=O)=O)C=CC(=C3)Cl)C4=CC=CC=C4F
• Molecular Formula: C22H14ClFN4O3S
• Molecular Weight: 468.9 g/mol

Description

The compound “2-(6-chloro-4-(2-fluorophenyl)-1,1-dioxido-2H-benzo[e][1,2,3]thiadiazin-2-yl)-N-(2-cyanophenyl)acetamide” has a molecular formula of C22H14ClFN4O3S and an average mass of 468.888 Da.

Scientific Research Applications

Microwave Assisted Synthesis and Bioactivity

Research led by Shiradkar and Kale (2006) delves into the microwave-assisted synthesis of condensed bridgehead nitrogen heterocyclic systems, including thiadiazoles and thiadiazines, showcasing their potential in bioactive applications against bacterial, fungal, and tubercular infections. This study underscores the versatility and efficacy of these heterocycles in combating a broad spectrum of pathogens, signifying their importance in pharmaceutical research (Shiradkar & Kale, 2006).

Anti-inflammatory Activity

Sunder and Maleraju (2013) synthesized derivatives of a structurally similar compound to assess their anti-inflammatory activity. Their findings indicate that certain derivatives exhibit significant anti-inflammatory effects, providing a promising avenue for the development of new therapeutic agents targeting inflammation-related disorders (Sunder & Maleraju, 2013).

Antimicrobial Activity of Sulfide and Sulfone Derivatives

Badiger et al. (2013) synthesized sulfide and sulfone derivatives of a related compound, demonstrating antimicrobial activity against both Gram-negative and Gram-positive bacteria as well as fungi. This highlights the compound's potential in addressing multidrug-resistant microbial infections (Badiger et al., 2013).

Metabolic Stability in Drug Development

Stec et al. (2011) explored the structure-activity relationships of dual inhibitors targeting PI3K/mTOR pathways. Their work provides insight into the metabolic stability of these compounds, essential for developing effective cancer therapies with minimized adverse effects (Stec et al., 2011).

Insecticidal Assessment Against Cotton Leafworm

Fadda et al. (2017) utilized a related compound as a precursor in synthesizing various heterocycles, assessing their insecticidal potency against the cotton leafworm. Their findings suggest that these compounds could serve as a basis for developing new, environmentally friendly pesticides (Fadda et al., 2017).